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Introduction

Butyl propionate (CAS No. 590-01-2) is a colorless liquid with a fruity, apple-like odor. Itis a
naturally occurring ester found in some fruits, such as apricots.[1] Industrially, it serves as a
solvent in the production of paints, lacquers, and inks, and is also utilized as a fragrance and
flavoring agent.[2] This guide provides a comprehensive overview of the toxicological
properties of butyl propionate, summarizing key studies and experimental methodologies to
inform risk assessment and safe handling practices.

Executive Summary

Butyl propionate exhibits low acute toxicity via oral, dermal, and inhalation routes. It is a mild
skin and eye irritant. Subchronic and developmental toxicity studies in rats indicate no systemic
toxicity at lower doses, with effects such as decreased body weight gain and olfactory
epithelium degeneration observed only at high concentrations. There is no evidence of
developmental toxicity. Butyl propionate is not considered to be genotoxic or carcinogenic. Its
metabolism is expected to proceed via rapid hydrolysis to butanol and propionic acid, which are
endogenous substances. Regulatory bodies such as the Joint FAO/WHO Expert Committee on
Food Additives (JECFA) have concluded that butyl propionate poses no safety concern at
current levels of intake when used as a flavoring agent.[2][3]
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Acute Toxicity

The acute toxicity of butyl propionate has been evaluated via oral, dermal, and inhalation
routes of exposure. The substance demonstrates a low order of acute toxicity.

Oral Toxicity

Experimental Protocol (based on OECD Guideline 401): The acute oral toxicity is typically
determined using a limit test or a full study with multiple dose levels. In a standard protocol, the
test substance is administered by gavage to fasted rats (e.g., Sprague-Dawley strain).[4]
Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at
least 14 days. A gross necropsy is performed on all animals at the end of the observation
period.

Results: The oral LD50 of butyl propionate in rats is reported to be greater than 5000 mg/kg
body weight.[2]

Dermal Toxicity

Experimental Protocol (based on OECD Guideline 402): The test substance is applied to a
shaved area of the skin of rabbits (e.g., New Zealand White) for a 24-hour period under a semi-
occlusive dressing.[5][6] Animals are observed for signs of toxicity and mortality over a 14-day
period.

Results: The dermal LD50 in rabbits is reported to be greater than 5000 mg/kg body weight.[2]

Inhalation Toxicity

Experimental Protocol (based on OECD Guideline 403): Rats are exposed to the vapor of the
test substance for a defined period (typically 4 hours) in a whole-body or nose-only inhalation
chamber.[7] Animals are observed for mortality and clinical signs during and after exposure for
up to 14 days.

Results: Inhalation exposure of rats to a saturated vapor of butyl propionate for 8 hours
resulted in no deaths.

Table 1: Summary of Acute Toxicity Data for Butyl Propionate
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Test
Route of ] Guideline . Reference(s
Species Endpoint Value
Exposure (or )
equivalent)
> 5000 mg/kg
Oral Rat OECD 401 LD50 [2]
bw
. > 5000 mg/kg
Dermal Rabbit OECD 402 LD50 b [2]
W
Saturated
Inhalation Rat - LCO
vapor (8h)

Irritation and Sensitization
Skin Irritation

Experimental Protocol (based on OECD Guideline 404): A single dose (0.5 mL) of the test
substance is applied to the shaved skin of albino rabbits under a gauze patch for a 4-hour
exposure period.[8][9] The skin is then observed for erythema (redness) and edema (swelling)
at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Results: Butyl propionate is considered to be a mild skin irritant.[2]

Eye Irritation

Experimental Protocol (based on OECD Guideline 405): A single dose (typically 0.1 mL) of the
test substance is instilled into the conjunctival sac of one eye of an albino rabbit, with the other
eye serving as a control.[10][11] The eyes are examined for corneal opacity, iritis, and
conjunctival redness and chemosis at 1, 24, 48, and 72 hours after instillation.

Results: Butyl propionate may cause eye irritation.[2]

Skin Sensitization

Information on the skin sensitization potential of butyl propionate is limited. However, based
on its chemical structure and the available data on similar esters, it is not expected to be a
significant skin sensitizer.
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Repeated Dose Toxicity

A subchronic inhalation toxicity study has been conducted to evaluate the effects of repeated

exposure to butyl propionate vapor.

Subchronic Inhalation Toxicity

Experimental Protocol: In a study following a protocol similar to OECD Guideline 412, Sprague-
Dawley rats (15 per sex per group) were exposed to butyl propionate vapor at concentrations
of 0, 250, 750, or 1500 ppm for 6 hours/day, 5 days/week for 13 weeks.[12] A recovery group
was also included. Endpoints evaluated included clinical observations, body weight, food
consumption, hematology, clinical chemistry, organ weights, and histopathology.[2][13]

Results: No treatment-related deaths or significant adverse effects on clinical signs,
hematology, or clinical chemistry were observed.[12] At 1500 ppm, there were significant
decreases in body weight, body weight gain, and food consumption. The primary target organ
was the nasal cavity, with concentration-related degeneration of the olfactory epithelium
observed at 750 and 1500 ppm. These effects were reversible after an 8-week recovery period.
The No-Observed-Adverse-Effect Level (NOAEL) for subchronic toxicity was determined to be
250 ppm.[12]

Table 2: Summary of 13-Week Inhalation Toxicity Study in Rats

Concentration (ppm) Key Findings

0 (Control) No adverse effects observed.

250 No adverse effects observed (NOAEL).
750 Degeneration of the olfactory epithelium.

Decreased body weight, body weight gain, and
1500 food consumption; degeneration of the olfactory

epithelium.

Genotoxicity
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While specific, publicly available genotoxicity studies on butyl propionate are limited,
regulatory assessments have concluded that it is not genotoxic.[14] The expected rapid
hydrolysis to endogenous substances (butanol and propionic acid) supports this conclusion.
Standard in vitro genotoxicity tests would include:

o Bacterial Reverse Mutation Assay (Ames Test; OECD Guideline 471): This test assesses the
ability of a substance to induce mutations in several strains of Salmonella typhimurium and
Escherichia coli.[15]

e In Vitro Mammalian Cell Gene Mutation Test (e.g., HPRT assay; OECD Guideline 476): This
assay evaluates the potential of a substance to induce mutations in mammalian cells in
culture.[16][17]

Carcinogenicity

Long-term carcinogenicity studies on butyl propionate have not been identified in the public
literature. However, based on the lack of genotoxic potential and the rapid metabolism to non-
carcinogenic endogenous compounds, butyl propionate is not expected to be carcinogenic.
[14] Regulatory bodies that have evaluated butyl propionate for use as a flavoring agent have
not raised concerns about its carcinogenic potential.[2][3]

Experimental Protocol (based on OECD Guideline 451): A typical carcinogenicity bioassay
involves long-term (e.g., 2-year) administration of the test substance to rodents (rats and mice)
at multiple dose levels.[12] Endpoints include the incidence and type of tumors.

Reproductive and Developmental Toxicity
Developmental Toxicity

Experimental Protocol: In a developmental toxicity study following a protocol similar to OECD
Guideline 414, pregnant Sprague-Dawley rats (24 per group) were exposed to butyl
propionate vapor at concentrations of 0, 500, 1000, or 2000 ppm for 6 hours/day from
gestation day 6 to 15.[12] Dams were observed for clinical signs, body weight, and food
consumption. Fetuses were examined for external, visceral, and skeletal abnormalities.

Results: Maternal toxicity, evidenced by significant reductions in body weight, body weight gain,
and food consumption, was observed in all treatment groups. However, there were no
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treatment-related developmental or teratogenic effects. The NOAEL for developmental toxicity
was determined to be 2000 ppm (the highest concentration tested).[12]

Table 3: Summary of Developmental Toxicity Study in Rats

Concentration (ppm) Maternal Toxicity Developmental Toxicity

0 (Control) No adverse effects. No adverse effects.

Decreased body weight, body
500 weight gain, and food No adverse effects.

consumption.

Decreased body weight, body
1000 weight gain, and food No adverse effects.

consumption.

Decreased body weight, body
2000 weight gain, and food No adverse effects (NOAEL).

consumption.

Metabolism and Toxicokinetics

The primary metabolic pathway for butyl propionate is expected to be hydrolysis by
carboxylesterases, which are abundant in the liver, intestines, and other tissues.[3] This
enzymatic reaction cleaves the ester bond, yielding n-butanol and propionic acid. Both of these
metabolites are endogenous substances that are further metabolized through well-established
pathways.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.chemos.de/import/data/msds/GB_en/590-01-2-A0010535-GB-en.pdf
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/5308
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
Butyl Propionate

Hydrolysis
(Carboxylesterases)

Propionic Acid

Further Metabolism Further Metabolism
(e.g., oxidation) (e.g., Krebs cycle)

Click to download full resolution via product page

Experimental Workflows
Subchronic Inhalation Toxicity Study Workflow
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Conclusion
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Butyl propionate is a substance with low acute toxicity and is a mild skin and eye irritant. The
primary target organ upon repeated inhalation exposure at high concentrations is the olfactory
epithelium of the nasal cavity, with these effects being reversible. No developmental toxicity
has been observed. Butyl propionate is not considered to be genotoxic or carcinogenic. The
rapid hydrolysis to endogenous metabolites, n-butanol and propionic acid, is the key feature of
its toxicokinetic profile, which explains its low systemic toxicity. Based on the available data,
butyl propionate does not pose a significant health risk under normal conditions of use and
handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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